Cas no 1247748-63-5 ((3-chloro-4-fluorophenyl)methyl(ethyl)amine)

• Product Name: (3-chloro-4-fluorophenyl)methyl(ethyl)amine
• CAS No: 1247748-63-5
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 5187322
• PubChem ID: 62538918
• Update Time: 2025-10-28

(3-chloro-4-fluorophenyl)methyl(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• [(3-chloro-4-fluorophenyl)methyl](ethyl)amine
• (3-chloro-4-fluorophenyl)methyl(ethyl)amine

• Inchi： 1S/C9H11ClFN/c1-2-12-6-7-3-4-9(11)8(10)5-7/h3-5,12H,2,6H2,1H3
• InChI Key： NZESHMHIHLMUFX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CNCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 2.4
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-chloro-4-fluorophenyl)methyl(ethyl)amine

Introduction to (3-chloro-4-fluorophenyl)methyl(ethyl)amine and Its Applications in Modern Chemical Biology

(3-chloro-4-fluorophenyl)methyl(ethyl)amine, CAS No. 1247748-63-5) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its chloro and fluoro substituents on a phenyl ring, combined with an amine group, exhibits a high degree of versatility in various biochemical applications. The presence of these specific functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

The chemical structure of (3-chloro-4-fluorophenyl)methyl(ethyl)amine contributes to its reactivity and compatibility with a wide range of biochemical pathways. The chloro group, for instance, can participate in nucleophilic substitution reactions, while the fluoro group introduces electronic and steric effects that can influence the compound's interactions with biological targets. These features have made it a focus of interest for researchers exploring novel drug candidates and biochemical probes.

In recent years, the pharmaceutical industry has increasingly utilized compounds like (3-chloro-4-fluorophenyl)methyl(ethyl)amine as building blocks for more sophisticated molecules. Its incorporation into drug candidates has been linked to improved pharmacokinetic properties, such as enhanced solubility and bioavailability. Additionally, the compound's ability to modulate enzyme activity has been explored in the context of developing treatments for various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of (3-chloro-4-fluorophenyl)methyl(ethyl)amine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases. Researchers have leveraged the structural features of this compound to design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling cascades. For example, derivatives of (3-chloro-4-fluorophenyl)methyl(ethyl)amine have been investigated for their potential in treating cancers by targeting overactive tyrosine kinases.

The agrochemical sector has also benefited from the use of (3-chloro-4-fluorophenyl)methyl(ethyl)amine as an intermediate. Its incorporation into herbicides and pesticides has led to the development of more effective and environmentally friendly formulations. The chloro and fluoro groups contribute to the compound's stability and efficacy, making it a valuable component in crop protection strategies. Furthermore, its derivatives have shown promise in controlling resistant weed species, which is a growing concern in modern agriculture.

The synthesis of (3-chloro-4-fluorophenyl)methyl(ethyl)amine involves multi-step organic reactions that highlight its complexity and synthetic utility. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired phenyl ring structure efficiently. These methods not only enhance yield but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

The biological activity of (3-chloro-4-fluorophenyl)methyl(ethyl)amine has been further explored through computational modeling and high-throughput screening assays. These studies have provided insights into how the compound interacts with biological targets at the molecular level. By understanding these interactions, researchers can fine-tune the structure of this compound or its derivatives to improve their therapeutic potential. Such efforts are crucial in drug discovery pipelines where lead optimization is a key step.

In conclusion, (3-chloro-4-fluorophenyl)methyl(ethyl)amine, CAS No. 1247748-63-5, is a versatile compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an excellent candidate for further research and development. As our understanding of biochemical pathways continues to grow, compounds like this will play an increasingly important role in addressing complex diseases and agricultural challenges.